[(2S,3S,4R,5R)-3,4-diacetyloxy-5-bromooxolan-2-yl]methyl acetate

• Molecular Formula: C11H15BrO7
• Molecular Weight: 339.14 g/mol
• IUPAC Name: [(2S,3S,4R,5R)-3,4-diacetyloxy-5-bromooxolan-2-yl]methyl acetate
• InChI: InChI=1S/C11H15BrO7/c1-5(13)16-4-8-9(17-6(2)14)10(11(12)19-8)18-7(3)15/h8-11H,4H2,1-3H3/t8-,9-,10+,11-/m0/s1
• InChI Key: WIDXXHUKKJXPEP-MMWGEVLESA-N
• Isomeric SMILES: CC(=O)OC[C@H]1[C@@H]([C@H]([C@H](O1)Br)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC1C(C(C(O1)Br)OC(=O)C)OC(=O)C

Description

This compound is a brominated tetrahydrofuran derivative with acetyloxy groups at positions 3 and 4 and a bromine substituent at position 4. Its stereochemistry (2S,3S,4R,5R) distinguishes it from other analogs, influencing its reactivity and biological interactions.

Comparison with Similar Compounds

[(3,4-Diacetyloxy-5-methoxyoxolan-2-yl)methyl Acetate]

• Structure : Methoxy group at position 5 instead of bromine (C₁₂H₁₈O₈, MW: 290.27 g/mol) .
• Properties: Lower molecular weight and higher polarity compared to the brominated analog. Methoxy group reduces electrophilic reactivity, making it less suitable for substitution reactions. Used in glycosylation reactions due to its methyl pentofuranoside triacetate structure.
• Key Difference : Bromine in the target compound provides a superior leaving group, enhancing utility in synthetic chemistry.

[(2R,3R,4R,5R)-3,4-Bis(acetyloxy)-5-(5-bromo-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methyl Acetate

• Structure : Contains a brominated pyrimidine ring (C₁₅H₁₇BrN₂O₉, MW: 449.21 g/mol) .
• Properties :
  • Bromine is part of a pyrimidine moiety, enabling applications in nucleoside analogs or antiviral research.
  • All-R stereochemistry contrasts with the target compound’s (2S,3S,4R,5R) configuration, affecting biological target specificity.

(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-hydroxytetrahydrofuran-3,4-diyl Diacetate

• Structure : Hydroxyl group at position 5 (C₁₃H₁₈O₈, MW: 326.28 g/mol) .
• Properties: Hydroxyl group increases polarity and reduces stability under acidic/basic conditions. Used as a β-L-xylofuranose tetraacetate intermediate in carbohydrate chemistry.
• Key Difference : The hydroxyl group allows further derivatization (e.g., phosphorylation), while bromine in the target compound enables displacement reactions.

[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-naphthalen-2-yloxyoxan-2-yl]methyl Acetate

• Structure: Contains naphthyloxy and acetamido substituents (C₂₈H₂₇NO₁₀, MW: 537.52 g/mol) .
• Properties: Bulky naphthyl group reduces solubility in polar solvents.
• Key Difference : The target compound’s bromine substituent offers simpler reactivity compared to the complex aromatic and amide groups in this analog.

Comparative Analysis Table

Property	Target Compound	Methoxy Analog	Pyrimidine Analog	Hydroxyl Analog
Molecular Weight	~363.19 g/mol (estimated)	290.27 g/mol	449.21 g/mol	326.28 g/mol
Substituent at C5	Bromine	Methoxy	Bromopyrimidine	Hydroxyl
Reactivity	High (Bromine as leaving group)	Low (Methoxy is inert)	Moderate (Pyrimidine participation)	Moderate (Hydroxyl derivatization)
Applications	Synthetic intermediate	Carbohydrate chemistry	Nucleoside analogs	Carbohydrate protection/deprotection
Stereochemistry	(2S,3S,4R,5R)	Not specified	(2R,3R,4R,5R)	(2R,3R,4R,5R)

Research Findings and Implications

• Synthetic Utility : The bromine atom in the target compound facilitates cross-coupling reactions (e.g., Suzuki-Miyaura) when converted to a boronate, unlike the methoxy or hydroxyl analogs .
• Biological Relevance : While the pyrimidine analog () may interact with enzymes like kinases, the target compound’s simpler structure lacks this specificity but offers versatility in small-molecule drug design .
• Stability : Brominated compounds may exhibit light sensitivity, requiring storage in amber glass, whereas methoxy and hydroxyl analogs are more stable under ambient conditions .